Cas no 125629-22-3 (Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-)
125629-22-3 structure
Product Name:Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-
CAS No:125629-22-3
MF:C7H3ClN2O4
MW:214.562720537186
CID:217234
PubChem ID:5747987
Update Time:2025-04-19
Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro-
- 2-chloro-3,4-dihydroxy-5-nitrobenzonitrile
- SCHEMBL8728250
- Benzonitrile, 2-chloro-3,4-dihydroxy-5-nitro-
- 125629-22-3
- DTXSID10154826
-
- Inchi: 1S/C7H3ClN2O4/c8-5-3(2-9)1-4(10(13)14)6(11)7(5)12/h1,11-12H
- InChI Key: FCCMPPPCJVQGBC-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=CC(=C(C=1O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.97819
- Monoisotopic Mass: 213.9781343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 107.39
Benzonitrile,2-chloro-3,4-dihydroxy-5-nitro- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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